Cas no 40430-08-8 ( )
structure
Product Name:
CAS No:40430-08-8
MF:C11H24N2O2
MW:216.320463180542
CID:925778
PubChem ID:289746
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 4-[2-(4-aminobutyl)-1,3-dioxolan-2-yl]butan-1-amine
- 1,9-Diaminononan-5-on-aethylenketal
- 1,9-Diaminononan-5-on-ethylenketal
- 4,4'-(1,3-dioxolane-2,2-diyl)dibutan-1-amine
- 4,4'-[1,3]dioxolane-2,2-diyl-bis-butylamine
- AC1L6CDY
- AC1Q6ZM2
- AG-J-21286
- AR-1F7382
- CTK4I3073
- NSC151984
- DTXSID50302586
- 40430-08-8
- NSC-151984
-
-
- Inchi: 1S/C11H24N2O2/c12-7-3-1-5-11(6-2-4-8-13)14-9-10-15-11/h1-10,12-13H2
- InChI Key: LHKGTEJKZQBSPP-UHFFFAOYSA-N
- SMILES: O1CCOC1(CCCCN)CCCCN
Computed Properties
- Exact Mass: 216.18392
- Monoisotopic Mass: 216.183778013g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 8
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 70.5Ų
Experimental Properties
- PSA: 70.5
- LogP: 2.38810
Related Literature
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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